Cas no 321864-90-8 (1H-Pyrazole,4-ethyl-3-(2-methylpropyl)-)

• Product Name: 1H-Pyrazole,4-ethyl-3-(2-methylpropyl)-
• CAS No: 321864-90-8
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 301372
• PubChem ID: 10844578
• Update Time: 2025-04-19

1H-Pyrazole,4-ethyl-3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,4-ethyl-3-(2-methylpropyl)-
• 4-Ethyl-5-isobutyl-1H-pyrazole
• SCHEMBL21737119
• SCHEMBL12242610
• 321864-90-8

• Inchi： 1S/C9H16N2/c1-4-8-6-10-11-9(8)5-7(2)3/h6-7H,4-5H2,1-3H3,(H,10,11)
• InChI Key： LHKUTDKSERITCO-UHFFFAOYSA-N
• SMILES： N1C(=C(C=N1)CC)CC(C)C

Computed Properties

• Exact Mass: 152.13148
• Monoisotopic Mass: 152.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68